4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
Description
4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H23FN4O4S and its molecular weight is 410.46. The purity is usually 95%.
BenchChem offers high-quality 4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hypoglycemic Applications
Research on related hypoglycemic benzoic acid derivatives, such as repaglinide, reveals insights into structure-activity relationships within this class of compounds. These studies have led to the development of highly active compounds for the treatment of type 2 diabetes, indicating the potential application of related sulfonamido compounds in diabetes management (Grell et al., 1998).
Antiproliferative Agents
Sulfonamide-1,2,3-triazole derivatives bearing a dithiocarbamate moiety have been investigated for their antiproliferative activity against various cancer cell lines. This research suggests the potential of sulfonamido compounds in cancer therapy, particularly in targeting esophagus, gastric, and prostate cancers (Fu et al., 2017).
Antimicrobial Screening
The synthesis of fluoro substituted sulfonamide benzothiazole compounds comprising thiazole has been explored for antimicrobial screening. This indicates the role of sulfonamido compounds in developing new antimicrobial agents, leveraging the pharmacologically therapeutic potentials of benzothiazoles and sulfonamides (Jagtap et al., 2010).
Transition Metal Complexes
Studies on sulfonamide-derived compounds and their transition metal complexes, including their synthesis, biological evaluation, and structural analysis, showcase the versatility of sulfonamide compounds in coordination chemistry and their biological applications. These complexes have demonstrated moderate to significant antibacterial and antifungal activity (Chohan & Shad, 2011).
Polyamide Materials
Research into the preparation and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids sheds light on the potential of sulfonamide compounds in the development of new polymeric materials with desirable physical and chemical properties. These materials could find applications in various industries due to their solubility, thermal stability, and mechanical strength (Hsiao & Huang, 1997).
properties
IUPAC Name |
4-[[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonylamino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN4O4S/c1-12-17(13(2)27-22-12)28(25,26)20-11-14-7-9-23(10-8-14)18(24)21-16-5-3-15(19)4-6-16/h3-6,14,20H,7-11H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXLKPLKDRXCMPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)NCC2CCN(CC2)C(=O)NC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((3,5-dimethylisoxazole-4-sulfonamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-3-(but-2-enamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide](/img/structure/B2420990.png)
![3-chloro-2-{4-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-5-(trifluoromethyl)pyridine](/img/structure/B2420996.png)
![2',4'-Dihydro-1'H-spiro[oxane-4,3'-quinoline]](/img/structure/B2420999.png)
![7-(3,4-dimethoxyphenyl)-5-methyl-N-phenyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2421005.png)
![2-(1-(4-fluorophenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-propylacetamide](/img/structure/B2421006.png)
![(1-(3,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-yl)methanol](/img/structure/B2421007.png)
![2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)-N-(4-ethylphenyl)acetamide](/img/structure/B2421011.png)
